Cas no 1354950-90-5 (2-chloro-N-{4-methyl-5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide)

• Product Name: 2-chloro-N-{4-methyl-5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide
• CAS No: 1354950-90-5
• MF: C₁₄H₁₅ClN₂OS
• MW: 294.80
• CID: 5141955
• Update Time: 2025-11-03

2-chloro-N-{4-methyl-5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{4-methyl-5-[(4-methylphenyl)methyl]-1,3-thiazol-2-yl}acetamide
• Acetamide, 2-chloro-N-[4-methyl-5-[(4-methylphenyl)methyl]-2-thiazolyl]-
• 2-chloro-N-{4-methyl-5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide

• Inchi： 1S/C14H15ClN2OS/c1-9-3-5-11(6-4-9)7-12-10(2)16-14(19-12)17-13(18)8-15/h3-6H,7-8H2,1-2H3,(H,16,17,18)
• InChI Key： QSBRIZFWLRXFIY-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=C(CC2=CC=C(C)C=C2)S1)(=O)CCl

Experimental Properties

• Density: 1.3±0.1 g/cm3

2-chloro-N-{4-methyl-5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-{4-methyl-5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide

Compound CAS No. 1354950-90-5: 2-Chloro-N-{4-Methyl-5-(4-Methylphenyl)methyl-1,3-Thiazol-2-yl}Acetamide

The compound with CAS No. 1354950-90-5, named 2-chloro-N-{4-methyl-5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}acetamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which are widely studied due to their unique structural properties and bioactivity. The molecule features a thiazole ring (a five-membered heterocyclic ring containing sulfur and nitrogen atoms), which is a key structural element contributing to its reactivity and selectivity in chemical reactions.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery, particularly in the development of antimicrobial agents, anti-inflammatory drugs, and anticancer therapeutics. The presence of the chloro group at the 2-position of the thiazole ring enhances the molecule's stability and reactivity, making it a valuable intermediate in organic synthesis. Additionally, the methyl groups attached to the thiazole ring and the phenyl substituent contribute to the compound's lipophilicity, which is crucial for its absorption and bioavailability in biological systems.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and selective oxidation steps. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound meets stringent quality control standards for use in both academic and industrial settings. The compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry, confirming its identity and purity.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules with enhanced biological activity. For instance, recent research has explored its use as an intermediate in the synthesis of novel antiviral agents targeting emerging pathogens. The ability to modify the substituents on the thiazole ring provides chemists with a versatile platform for tailoring the molecule's properties to suit specific therapeutic needs.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Researchers have demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical stability.

From an environmental perspective, there is growing interest in understanding the fate and behavior of this compound in natural ecosystems. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, suggesting that it poses minimal risk to aquatic environments when used responsibly. However, further research is needed to assess its long-term persistence and potential bioaccumulation in different environmental compartments.

In conclusion, CAS No. 1354950-90-5 represents a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthetic methodologies and application studies, position it as a key player in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to fields ranging from drug discovery to materials science.